Cas no 104109-37-7 (11(α)-Methoxysaikosaponin F)

11(α)-Methoxysaikosaponin F structure
11(α)-Methoxysaikosaponin F structure
Product Name:11(α)-Methoxysaikosaponin F
CAS No:104109-37-7
MF:C49H82O18
MW:959.1646
CID:2003449
Update Time:2025-09-23

11(α)-Methoxysaikosaponin F Chemical and Physical Properties

Names and Identifiers

    • 11(α)-methoxysaikosaponin F
    • (3beta,11alpha,16beta)-16,28-Dihydroxy-11-methoxyolean-12-en-3-yl O-6-deoxy-alpha-L-mannopyranosyl-(1→4)-O-[beta-D-glucopyranosyl-(1→6)]-beta-D-glucopyranoside
    • 11alpha-Methoxysaikosaponin f
    • 2-[4,5-Dihydroxy-6-[[8-hydroxy-8a-(hydroxymethyl)-14-methoxy-4,4,6a,6b,11,11,14b-heptamethyl-1,2,3,4
    • 11(
    • A)-methoxysaikosaponin F
    • 11(α)-Methoxysaikosaponin F
    • Inchi: 1S/C49H82O18/c1-22-31(53)33(55)37(59)42(63-22)67-39-27(20-62-41-36(58)34(56)32(54)26(19-50)64-41)65-43(38(60)35(39)57)66-30-11-12-46(6)28(45(30,4)5)10-13-47(7)40(46)25(61-9)16-23-24-17-44(2,3)14-15-49(24,21-51)29(52)18-48(23,47)8/h16,22,24-43,50-60H,10-15,17-21H2,1-9H3/t22-,24-,25+,26+,27+,28-,29-,30-,31-,32+,33+,34-,35+,36+,37+,38+,39+,40+,41+,42-,43-,46-,47+,48+,49+/m0/s1
    • InChI Key: QUBQEHLOFWDOPC-OZRHACRWSA-N
    • SMILES: O(C([H])([H])[H])[C@]1([H])C([H])=C2[C@]3([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C([H])([H])[C@]3(C([H])([H])O[H])[C@]([H])(C([H])([H])[C@@]2(C([H])([H])[H])[C@]2(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]3([H])C(C([H])([H])[H])(C([H])([H])[H])[C@]([H])(C([H])([H])C([H])([H])[C@]3(C([H])([H])[H])[C@]21[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[C@@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[H])O[H])O[H])O1)O[C@@]1([H])[C@@]([H])([C@@]([H])([C@]([H])([C@]([H])(C([H])([H])[H])O1)O[H])O[H])O[H])O[H])O[H])O[H]

Computed Properties

  • Hydrogen Bond Donor Count: 11
  • Hydrogen Bond Acceptor Count: 18
  • Heavy Atom Count: 67
  • Rotatable Bond Count: 10
  • Complexity: 1780
  • XLogP3: 1.5
  • Topological Polar Surface Area: 287

Experimental Properties

  • Color/Form: Powder
  • Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.016 g/l) (25 º C),

11(α)-Methoxysaikosaponin F Pricemore >>

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